Cas no 1805550-01-9 (4-(Chloromethyl)-3-(difluoromethyl)-5-iodopyridine-2-acetic acid)

• Product Name: 4-(Chloromethyl)-3-(difluoromethyl)-5-iodopyridine-2-acetic acid
• CAS No: 1805550-01-9
• MF: C₉H₇ClF₂INO₂
• MW: 361.511660814285
• CID: 4894161
• Update Time: 2025-05-19

4-(Chloromethyl)-3-(difluoromethyl)-5-iodopyridine-2-acetic acid Chemical and Physical Properties

Names and Identifiers

• 4-(Chloromethyl)-3-(difluoromethyl)-5-iodopyridine-2-acetic acid

• Inchi： 1S/C9H7ClF2INO2/c10-2-4-5(13)3-14-6(1-7(15)16)8(4)9(11)12/h3,9H,1-2H2,(H,15,16)
• InChI Key： OHNADVSXUMUPML-UHFFFAOYSA-N
• SMILES： IC1=CN=C(CC(=O)O)C(C(F)F)=C1CCl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 258
• XLogP3: 2
• Topological Polar Surface Area: 50.2

Additional information on 4-(Chloromethyl)-3-(difluoromethyl)-5-iodopyridine-2-acetic acid

4-(Chloromethyl)-3-(difluoromethyl)-5-iodopyridine-2-acetic Acid: A Comprehensive Overview

The compound 4-(Chloromethyl)-3-(difluoromethyl)-5-iodopyridine-2-acetic acid, identified by the CAS number CAS No. 1805550-01-9, is a highly specialized organic molecule with significant potential in various fields of chemical research and application. This compound belongs to the class of pyridine derivatives, which are widely studied due to their unique electronic properties and versatility in chemical reactions. The presence of multiple halogen substituents—specifically chlorine, fluorine, and iodine—along with the acetic acid group, makes this molecule particularly interesting for researchers exploring the effects of halogenation on molecular behavior.

Recent studies have highlighted the importance of halogenated pyridine derivatives in drug discovery and materials science. For instance, the substitution pattern in 4-(Chloromethyl)-3-(difluoromethyl)-5-iodopyridine allows for precise control over electronic properties, which is crucial for applications in medicinal chemistry. The acetic acid group further enhances the molecule's reactivity and solubility, making it a promising candidate for bioactive compound design.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the pyridine ring followed by successive substitution reactions to introduce the halogenated groups. Researchers have optimized these steps to achieve high yields and purity, ensuring that the final product meets rigorous quality standards. The use of advanced catalytic systems and precise reaction conditions has significantly improved the efficiency of this synthesis pathway.

In terms of structural characterization, modern analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been instrumental in confirming the identity and purity of 4-(Chloromethyl)-3-(difluoromethyl)-5-iodopyridine. These methods provide detailed insights into the molecular structure, enabling researchers to correlate structural features with functional properties.

The applications of this compound are diverse. In pharmaceutical research, it serves as a valuable intermediate in the synthesis of bioactive molecules targeting various therapeutic areas. Its unique combination of halogen substituents makes it an excellent candidate for exploring interactions with biological systems. Additionally, in materials science, this compound has shown potential as a precursor for advanced materials with tailored electronic properties.

Looking ahead, ongoing research is focused on expanding the utility of 4-(Chloromethyl)-3-(difluoromethyl)-5-iodopyridine by investigating its reactivity under different conditions. Collaborative efforts between academic institutions and industry are driving innovation in this field, paving the way for new applications in drug development and material synthesis.